2-(2-Phenylethyl)thiophene

• Molecular Formula: C12H12S
• Molecular Weight: 188.29 g/mol
• IUPAC Name: 2-(2-phenylethyl)thiophene
• InChI: InChI=1S/C12H12S/c1-2-5-11(6-3-1)8-9-12-7-4-10-13-12/h1-7,10H,8-9H2
• InChI Key: YOUKACFJPBBLKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CC=CS2

Description

2-(2-Phenylethyl)thiophene is a sulfur-containing heterocyclic compound characterized by a thiophene ring substituted at the 2-position with a phenylethyl group (-CH₂CH₂Ph). Thiophene derivatives are widely explored for their electronic properties, biological activity, and utility as intermediates in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Phenylethyl)thiophene can be achieved through several methods. One common approach involves the reaction of thiophene with phenethyl bromide in the presence of a base such as potassium carbonate. The reaction typically occurs under reflux conditions in an organic solvent like dimethylformamide (DMF). Another method involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, where thiophene is coupled with phenethylboronic acid in the presence of a palladium catalyst and a base .

Industrial Production Methods: Industrial production of 2-(2-Phenylethyl)thiophene often involves large-scale synthesis using similar methods as described above. The choice of method depends on factors such as cost, yield, and scalability. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-(2-Phenylethyl)thiophene undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides and sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of 2-(2-Phenylethyl)thiophene can yield thiol derivatives using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, alkyl halides, acyl chlorides.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Thiol derivatives.

Substitution: Halogenated thiophenes, alkylated thiophenes.

Scientific Research Applications

2-(2-Phenylethyl)thiophene has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: Studies have explored its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Research is ongoing to investigate its potential therapeutic applications, including its use as a drug precursor.

Industry: It is used in the development of organic semiconductors, light-emitting diodes (LEDs), and other electronic materials.

Mechanism of Action

The mechanism of action of 2-(2-Phenylethyl)thiophene involves its interaction with various molecular targets and pathways. In biological systems, it can interact with cellular membranes and proteins, leading to changes in cell signaling and function. Its antimicrobial activity is believed to result from its ability to disrupt bacterial cell membranes. In electronic applications, its unique electronic properties are utilized to enhance the performance of devices such as organic semiconductors and LEDs .

Comparison with Similar Compounds

Comparison with Similar Thiophene Derivatives

Structural and Physical Properties

The table below compares 2-(2-Phenylethyl)thiophene with structurally related thiophene derivatives:

Compound	Molecular Formula	Molecular Weight	Substituent	Key Properties/Applications	References
2-(2-Phenylethyl)thiophene	C₁₂H₁₂S	188.29 (calc.)	-CH₂CH₂Ph	Hypothesized higher lipophilicity; potential bioactivity	N/A
2-Phenylthiophene	C₁₀H₈S	160.24	-Ph	Pharmaceutical intermediate; light brown solid
2-(Phenylethynyl)thiophene	C₁₂H₈S	184.26	-C≡CPh	Rigid structure; used in organic electronics
2-Ethylthiophene	C₆H₈S	112.19	-CH₂CH₃	Solvent; simpler alkyl chain
2-Thiopheneethylamine	C₆H₉NS	127.21	-CH₂CH₂NH₂	Bioactive amine; potential CNS applications

Key Observations :

• The ethynyl group in 2-(phenylethynyl)thiophene offers rigidity and conjugation, favoring electronic applications .
• Synthetic Accessibility : Compounds like 2-phenylthiophene are synthesized via cross-coupling reactions (e.g., Stille coupling), suggesting analogous routes for 2-(2-Phenylethyl)thiophene .